Cas no 14263-94-6 (Fast Blue B Salt)

• Product Name: Fast Blue B Salt
• CAS No: 14263-94-6
• Molecular Formula: C₁₄H₁₆Cl₄N₄O₂Zn
• Molecular Weight: 479.5234
• MDL: MFCD00075203
• CID: 49703
• PubChem ID: 24894113

Fast Blue B Salt Properties

Names and Identifiers

• Fast Blue B
• 3,3'-Dimethoxybiphenyl-4,4'-di(diazonium) zinc chloride
• Fast Blue B salt
• FAST BLUE B SALT FOR MICROSCOPY
• Azoic diazo coMponent 48
• Azoic Diazo No.48 zinc salt
• Dianisidine blue
• Di-o-anisidine diazotatezinc double salt
• Echtblausalz B
• Fast Blue B zinc salt
• Fast blue salt BN
• o-Dianisidine tetrazotized
• Tetrazotized di-2-
• Tetrazotized di-2-anisidine,ZnCl2
• ate(2-)(1:1)
• FastsaltblueBidentischmit#131497
• fastbluebsalt(dyecontentca.90%)
• FAST BLUE B SALT FOR MICROSCOPY
• 263F946
• 4-(4-Diazonio-3-methoxyphenyl)-2-methoxybenzenediazonium;zinc;tetrahydrochloride
• 3,3'-Dimethoxy-[1,1'-biphenyl]-4,4'-bis(diazonium)tetrachlorozincate(II)
• fast-blue-b salt
• MFCD00075203
• Naphthanil Diazo Blue B
• Diazo Blue B
• o-Dianisidine bis(diazotized) zinc double salt
• 3,3'-Dimethoxy-[1,1'-biphenyl]-4,4'-bis(diazonium) tetrachlorozincate(II)
• Fast Blue B Salt, Dye content ~95 %
• E76368
• 14263-94-6
• 4-(4-diazonio-3-methoxyphenyl)-2-methoxybenzenediazonium;dichlorozinc;dichloride
• Azoic Diazo No. 48
• Dye content ~95 %

• MDL： MFCD00075203
• InChIKey： ZZJFLKSMXLBSAQ-UHFFFAOYSA-N
• Inchi： 1S/C14H12N4O2.4ClH.Zn/c1-19-13-7-9(3-5-11(13)17-15)10-4-6-12(18-16)14(8-10)20-2;;;;;/h3-8H,1-2H3;4*1H;/q+2;;;;;
• SMILES： [Zn].Cl[H].Cl[H].Cl[H].Cl[H].O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])[N+]#N)[N+]#N

Computed Properties

• Exact Mass: 471.90100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 471.900578g/mol
• Heavy Atom Count: 25
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• LogP: -0.27554
• PSA: 74.76000
• Melting Point: >300 °C(lit.)
• Solubility: H2O: soluble1mg/mL
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, alkaline hydroxides. May discolour on exposure to light.
• Solubility: Not available

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines